Cas no 1823506-74-6 (Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate
• CAS No: 1823506-74-6
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 4727910
• Update Time: 2025-11-01

Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate
• AX8256614
• Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate

• Inchi： 1S/C14H26N2O4/c1-14(2,3)20-13(18)16-7-5-6-10(9-16)11(15)8-12(17)19-4/h10-11H,5-9,15H2,1-4H3
• InChI Key： IWRUBJIHFBNLPN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C(CC(=O)OC)N)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Topological Polar Surface Area: 81.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate

Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate (CAS No. 1823506-74-6): An Overview

Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate (CAS No. 1823506-74-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate is composed of a piperidine ring, a tert-butyl group, and a substituted amino acid moiety. The tert-butyl group provides steric protection, enhancing the compound's stability and bioavailability. The piperidine ring, a common motif in many biologically active molecules, contributes to the compound's ability to interact with various biological targets. The substituted amino acid moiety, specifically the 1-amino-3-methoxy-3-oxopropyl group, imparts additional functional groups that can participate in specific molecular interactions.

Recent research has highlighted the potential of Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating the activity of NMDA receptors, which are implicated in various neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. The compound was shown to reduce oxidative stress and prevent neuronal cell death, making it a promising candidate for further development in this area.

In addition to its neuroprotective properties, Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate has also been investigated for its potential as an analgesic agent. Preclinical studies have indicated that the compound can effectively alleviate pain by interacting with opioid receptors without causing significant side effects associated with traditional opioids. This finding is particularly significant given the current opioid crisis and the need for safer pain management options.

The pharmacokinetic profile of Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate has been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its clinical application. The tert-butyl group enhances lipophilicity, facilitating better cellular uptake and distribution throughout the body. Additionally, the compound's stability under physiological conditions ensures prolonged therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate in human subjects. Preliminary results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings suggest that the compound is well-tolerated and has a favorable safety profile, paving the way for further clinical development.

The synthesis of Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate involves several steps, including the formation of the piperidine ring and the attachment of the tert-butyl and substituted amino acid moieties. Various synthetic routes have been explored to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact.

In conclusion, Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate (CAS No. 1823506-74-6) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neuroprotection and pain management. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound holds significant promise for improving patient outcomes in various medical conditions.